Cas no 6629-47-6 (3-[(4-chlorophenyl)sulfanyl]-1-(3,4-dimethoxyphenyl)propan-1-one)

• Product Name: 3-[(4-chlorophenyl)sulfanyl]-1-(3,4-dimethoxyphenyl)propan-1-one
• CAS No: 6629-47-6
• MF: C₁₇H₁₇ClO₃S
• MW: 336.833082914352
• CID: 1706615
• PubChem ID: 5213406
• Update Time: 2025-04-21

3-[(4-chlorophenyl)sulfanyl]-1-(3,4-dimethoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-[(4-chlorophenyl)sulfanyl]-1-(3,4-dimethoxyphenyl)propan-1-one
• 3-(4-chlorophenyl)sulfanyl-1-(3,4-dimethoxyphenyl)propan-1-one
• 3-[(4-chlorophenyl)sulfanyl]-1-(3,4-dimethoxyphenyl)-1-propanone
• AKOS005108577
• 882749-34-0
• JS-2671
• 6629-47-6
• DTXSID00410428

• Inchi： 1S/C17H17ClO3S/c1-20-16-8-3-12(11-17(16)21-2)15(19)9-10-22-14-6-4-13(18)5-7-14/h3-8,11H,9-10H2,1-2H3
• InChI Key： NPRBLIFVYDAPJP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SCCC(C1C=CC(=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 336.05881
• Monoisotopic Mass: 336.058693
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.8
• XLogP3: 4.3

Experimental Properties

• Density: 1.26
• Boiling Point: 487.1°C at 760 mmHg
• Flash Point: 248.4°C
• Refractive Index: 1.601
• PSA: 35.53